Cas no 2225174-63-8 (2-Bromo-6-(2-thienyl)pyridine-4-boronic acid)

• Product Name: 2-Bromo-6-(2-thienyl)pyridine-4-boronic acid
• CAS No: 2225174-63-8
• MF: C₉H₇BBrNO₂S
• MW: 283.94
• CID: 5143562
• PubChem ID: 133554579
• Update Time: 2025-05-22

2-Bromo-6-(2-thienyl)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(2-thienyl)pyridine-4-boronic acid
• 2225174-63-8
• (2-Bromo-6-(thiophen-2-yl)pyridin-4-yl)boronic acid

• Inchi： 1S/C9H7BBrNO2S/c11-9-5-6(10(13)14)4-7(12-9)8-2-1-3-15-8/h1-5,13-14H
• InChI Key： LQOPJYFHAGMFLO-UHFFFAOYSA-N
• SMILES： B(C1C=C(C2SC=CC=2)N=C(Br)C=1)(O)O

Computed Properties

• Exact Mass: 282.94739g/mol
• Monoisotopic Mass: 282.94739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.6Ų

Additional information on 2-Bromo-6-(2-thienyl)pyridine-4-boronic acid

Comprehensive Overview of 2-Bromo-6-(2-thienyl)pyridine-4-boronic acid (CAS No. 2225174-63-8)

2-Bromo-6-(2-thienyl)pyridine-4-boronic acid (CAS No. 2225174-63-8) is a highly versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of heterocyclic boronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and catalysis. Its unique structure, featuring a thienyl and pyridine moiety, makes it a valuable intermediate for constructing complex biaryl systems and functionalized molecules.

The growing demand for 2-Bromo-6-(2-thienyl)pyridine-4-boronic acid is driven by its applications in medicinal chemistry, particularly in the development of kinase inhibitors and anticancer agents. Researchers are increasingly exploring its potential in targeted therapy, aligning with the trend toward personalized medicine. Additionally, its role in OLED materials and organic electronics has sparked interest in the renewable energy sector, where sustainable materials are a top priority.

From a synthetic perspective, CAS No. 2225174-63-8 offers excellent reactivity and stability, making it a preferred choice for high-throughput screening and combinatorial chemistry. Its bromine substituent facilitates further functionalization, while the boronic acid group enables efficient C-C bond formation. These properties are critical for hit-to-lead optimization in drug development pipelines.

Recent advancements in AI-driven drug design have further highlighted the importance of 2-Bromo-6-(2-thienyl)pyridine-4-boronic acid. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) models rely on such building blocks to predict bioactivity and ADMET profiles. This synergy between wet-lab synthesis and in silico analysis underscores the compound's relevance in cutting-edge research.

In the context of green chemistry, CAS No. 2225174-63-8 aligns with the push for atom-efficient reactions and reduced waste generation. Its use in catalytic cycles minimizes the need for toxic reagents, addressing concerns about environmental impact. This resonates with the broader scientific community's focus on sustainable practices and circular economy principles.

For researchers sourcing 2-Bromo-6-(2-thienyl)pyridine-4-boronic acid, quality and purity standards are paramount. Reputable suppliers provide analytical certificates (e.g., HPLC, NMR) to ensure compliance with Good Laboratory Practice (GLP). Storage recommendations typically include anhydrous conditions and low temperatures to preserve the compound's integrity over time.

Looking ahead, the compound's utility in proteolysis-targeting chimeras (PROTACs) and bioconjugation techniques positions it at the forefront of next-generation therapeutics. As the scientific community continues to explore undruggable targets, CAS No. 2225174-63-8 will likely play an instrumental role in unlocking new biological pathways and therapeutic modalities.